Cas no 58494-87-4 (Benzamide, N-(3-ethylphenyl)-2-iodo-)

Benzamide, N-(3-ethylphenyl)-2-iodo- structure
58494-87-4 structure
Product Name:Benzamide, N-(3-ethylphenyl)-2-iodo-
CAS No:58494-87-4
MF:C15H14INO
MW:351.182236194611
CID:341883
PubChem ID:2591462
Update Time:2025-04-19

Benzamide, N-(3-ethylphenyl)-2-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(3-ethylphenyl)-2-iodo-
    • N-(3-ethylphenyl)-2-iodobenzamide
    • SCHEMBL23367850
    • AKOS008421217
    • DTXSID10368966
    • 58494-87-4
    • Inchi: 1S/C15H14INO/c1-2-11-6-5-7-12(10-11)17-15(18)13-8-3-4-9-14(13)16/h3-10H,2H2,1H3,(H,17,18)
    • InChI Key: DLBZGVXMQRILNO-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1C(NC1=CC=CC(=C1)CC)=O

Computed Properties

  • Exact Mass: 351.01162
  • Monoisotopic Mass: 351.01201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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